Cas no 1806342-73-3 (1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one
• CAS No: 1806342-73-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5001491
• Update Time: 2025-10-16

1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-8-3-4-10(5-9(2)13)6-11(8)7-12/h3-4,6H,5,7H2,1-2H3
• InChI Key： AAVNBXSAZOGILQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C)CC(C)=O

Computed Properties

• Exact Mass: 240.015
• Monoisotopic Mass: 240.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one

1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one: A Comprehensive Overview

1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one, with the CAS number 1806342-73-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as BMPMPP, is characterized by its unique structure, which includes a bromomethyl group and a methyl-substituted phenyl ring. These features make it an attractive intermediate for the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one consists of a ketone group attached to a substituted benzene ring. The presence of the bromomethyl group provides a reactive site for various chemical transformations, including nucleophilic substitution reactions. This makes BMPMPP a valuable starting material for the synthesis of complex organic molecules, particularly those with biological activity.

Recent studies have highlighted the potential applications of 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one in the development of new therapeutic agents. For instance, researchers at the University of California, San Francisco, have explored its use in the synthesis of novel antiviral compounds. The bromomethyl group can be readily functionalized to introduce various functional groups, thereby expanding the range of possible derivatives and their potential therapeutic applications.

In addition to its use in antiviral drug development, BMPMPP has also shown promise in the field of cancer research. Studies conducted at the National Institutes of Health (NIH) have demonstrated that derivatives of 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one can inhibit key enzymes involved in cancer cell proliferation. Specifically, these derivatives have been shown to target and inhibit protein kinases, which are crucial for the survival and growth of cancer cells.

The synthetic versatility of BMPMPP is further enhanced by its compatibility with a wide range of synthetic methodologies. For example, it can be readily coupled with amino acids or peptides to form amide bonds, which are essential for the construction of peptidomimetics and other bioactive molecules. This flexibility makes it an ideal choice for researchers working on drug discovery and development projects.

In terms of safety and handling, 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one should be stored under appropriate conditions to maintain its stability and reactivity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of BMPMPP is another important consideration. Researchers are increasingly focusing on developing greener synthetic routes to minimize the environmental footprint associated with the production and use of this compound. Advances in catalytic methods and solvent-free reactions have shown promise in reducing waste generation and improving overall sustainability.

In conclusion, 1-(3-(Bromomethyl)-4-methylphenyl)propan-2-one (CAS 1806342-73-3) is a highly versatile compound with significant potential in various areas of organic synthesis and medicinal chemistry. Its unique chemical structure and reactivity make it an invaluable intermediate for the development of new therapeutic agents and bioactive molecules. Ongoing research continues to uncover new applications and synthetic strategies, further solidifying its importance in modern chemical research.